Cas no 129129-65-3 (Geographutoxin I)

• Product Name: Geographutoxin I
• CAS No: 129129-65-3
• MF: C₁₀₀H₁₇₀N₃₈O₃₂S₆
• MW: 2609.04521131516
• MDL: MFCD00671421
• CID: 201930
• Update Time: 2024-02-29

Geographutoxin I Chemical and Physical Properties

Names and Identifiers

• m-Conotoxin G IIIA (9CI)
• .mu.-Conotoxin G IIIA
• µ-Conotoxin GIIIA
• u-Conotoxin GIIIA
• Cys4 and Cys20
• u-Conotoxin GIIIA, Conus geographus
• L-Arginyl-L-alpha-aspartyl-L-cysteinyl-L-cysteinyl-L-threonyl-(4R)-4-hydroxy-L-prolyl-(4R)-4-hydroxy-L-prolyl-L-lysyl-L-lysyl-L-cysteinyl-L-lysyl-L-alpha-aspartyl-L-arginyl-L-glutaminyl-L-cysteinyl-L-lysyl-(4R)-4-hydroxy-L-prolyl-L-glutaminyl-L-arginyl-L-cysteinyl-L-cysteinyl-L-alaninamide cyclic (3→15),(4→20),(10→21)-tris(disulfide)
• mhu-conotoxin GIIIA
• CID 137247537
• Geographutoxin I
• mu-conotoxin GIIIA
• 0C5T02KI0E
• Conotoxin G IIIA
• mu-Conotoxin G IIIA
• mu-Conotoxin G IIIA (reduced)
• BDBM50520482
• L-Alaninamide, L-arginyl-L-alpha-aspartyl-L-cysteinyl-L-cysteinyl-L-threonyl-(4R)-4-hydroxy-L-prolyl-(4R)-4-hydroxy-L-prolyl-L-lysyl-L-lysyl-L-cysteinyl-L-lysyl-L-alpha-aspartyl-L-arginyl-L-glutaminyl-L-cysteinyl-L-lysyl-(4R)-4-hydroxy-L-prolyl-l
• H-Arg-Asp-Cys-Cys-Thr-Hyp-Hyp-Lys

• MDL： MFCD00671421
• Inchi： 1S/C100H170N38O32S6/c1-46(76(108)149)118-87(160)62-40-171-172-41-63-88(161)122-52(15-3-7-25-101)80(153)128-61(36-74(147)148)85(158)121-55(19-12-30-116-99(111)112)79(152)123-57(21-23-71(106)143)84(157)131-64-42-173-175-44-66(132-86(159)60(35-73(145)146)127-77(150)51(105)14-11-29-115-98(109)110)91(164)134-67(92(165)135-75(47(2)139)97(170)138-39-50(142)34-70(138)96(169)137-38-49(141)33-69(137)94(167)124-54(17-5-9-27-103)78(151)119-53(81(154)129-63)16-4-8-26-102)45-176-174-43-65(90(163)133-62)130-82(155)56(20-13-31-117-100(113)114)120-83(156)58(22-24-72(107)144)125-93(166)68-32-48(140)37-136(68)95(168)59(126-89(64)162)18-6-10-28-104/h46-70,75,139-142H,3-45,101-105H2,1-2H3,(H2,106,143)(H2,107,144)(H2,108,149)(H,118,160)(H,119,151)(H,120,156)(H,121,158)(H,122,161)(H,123,152)(H,124,167)(H,125,166)(H,126,162)(H,127,150)(H,128,153)(H,129,154)(H,130,155)(H,131,157)(H,132,159)(H,133,163)(H,134,164)(H,135,165)(H,145,146)(H,147,148)(H4,109,110,115)(H4,111,112,116)(H4,113,114,117)/t46-,47+,48+,49+,50+,51-,52-,53-,54-,55-,56?,57-,58-,59-,60-,61-,62-,63-,64-,65-,66?,67+,68-,69-,70-,75?/m0/s1
• InChI Key： JXBJHMUQZOSJPJ-IKZCZPCYSA-N
• SMILES： S1C[C@@H]2C(NC([C@@H](C)O)C(N3C[C@@H](C[C@H]3C(N3C[C@@H](C[C@H]3C(N[C@H](C(N[C@H](C(N[C@@H]3C(N[C@H](C(N[C@@H](CC(=O)O)C(N[C@@H](CCCNC(=N)N)C(N[C@@H](CCC(N)=O)C(N[C@@H](CSSCC(C(N2)=O)NC([C@H](CC(=O)O)NC([C@H](CCCNC(=N)N)N)=O)=O)C(N[C@@H](CCCCN)C(N2C[C@@H](C[C@H]2C(N[C@H](C(NC(C(N[C@H](C(N[C@H](C(N[C@H](C(N)=O)C)=O)CSSC3)=O)CS1)=O)CCCNC(=N)N)=O)CCC(N)=O)=O)O)=O)=O)=O)=O)=O)=O)CCCCN)=O)=O)CCCCN)=O)CCCCN)=O)O)=O)O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 41
• Hydrogen Bond Acceptor Count: 46
• Heavy Atom Count: 176
• Rotatable Bond Count: 49
• Complexity: 5700
• XLogP3: -21.6
• Topological Polar Surface Area: 1340

Experimental Properties

• Density: 1.69±0.1 g/cm3 (20 ºC 760 Torr),

Geographutoxin I Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：−20°C